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Introduction
YCT529 is an experimental, non-hormonal male contraceptive agent that acts as a selective

antagonist of the retinoic acid receptor alpha (RAR-α).[1][2] By inhibiting this receptor, YCT529
disrupts spermatogenesis, the process of sperm production, leading to a reversible state of

infertility.[1][3] This document provides detailed application notes and protocols for the

administration of YCT529 in long-term contraceptive studies, based on available preclinical and

clinical data.

Mechanism of Action
YCT529 operates by competitively binding to RAR-α, a nuclear receptor crucial for male germ

cell development and differentiation.[4][5] This receptor is a key component of the vitamin A

signaling pathway in the testes.[2][3] By blocking the binding of retinoic acid, a metabolite of

vitamin A, to RAR-α, YCT529 effectively halts sperm production without impacting testosterone

levels or other hormonal pathways.[4][5] This targeted, non-hormonal mechanism is a

significant advantage, potentially avoiding the side effects associated with hormonal

contraceptives.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12399568?utm_src=pdf-interest
https://www.benchchem.com/product/b12399568?utm_src=pdf-body
https://trial.medpath.com/news/218cd228e0911e29/yourchoice-doses-participants-in-trial-of-birth-control-pill-for-men
https://www.pharmacy.umn.edu/news/yourchoice-therapeutics-begins-first-human-trial-male-birth-control-pill
https://www.benchchem.com/product/b12399568?utm_src=pdf-body
https://trial.medpath.com/news/218cd228e0911e29/yourchoice-doses-participants-in-trial-of-birth-control-pill-for-men
https://pmc.ncbi.nlm.nih.gov/articles/PMC12284176/
https://www.benchchem.com/product/b12399568?utm_src=pdf-body
https://www.benchchem.com/product/b12399568?utm_src=pdf-body
https://www.medscape.com/viewarticle/first-hormone-free-male-pill-yct-529-shows-early-promise-2025a1000cn6
https://www.forbes.com/sites/ariannajohnson/2023/12/14/what-we-know-about-the-male-birth-control-pill-yct-529-tested-by-researchers/
https://www.pharmacy.umn.edu/news/yourchoice-therapeutics-begins-first-human-trial-male-birth-control-pill
https://pmc.ncbi.nlm.nih.gov/articles/PMC12284176/
https://www.benchchem.com/product/b12399568?utm_src=pdf-body
https://www.medscape.com/viewarticle/first-hormone-free-male-pill-yct-529-shows-early-promise-2025a1000cn6
https://www.forbes.com/sites/ariannajohnson/2023/12/14/what-we-know-about-the-male-birth-control-pill-yct-529-tested-by-researchers/
https://www.forbes.com/sites/ariannajohnson/2023/12/14/what-we-know-about-the-male-birth-control-pill-yct-529-tested-by-researchers/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Testis (Sertoli Cell Nucleus)

Physiological Outcome

Vitamin A
(Retinol) Retinoic Acid

(ATRA)

Metabolism RAR-α ReceptorBinds to
Spermatogenesis-

Related Gene
Transcription

Activates

YCT529
Antagonist

(Blocks Binding)

Spermatogenesis Reversible
Infertility

Inhibition of

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


YCT529 Administration

Efficacy Assessment

Reversibility Study

YCT529 Oral
Suspension Prep

Daily Oral Gavage

Mating Trial with
Female Mice

Sperm Parameter
Analysis (CASA)

Cessation of
Dosing (Washout)

Repeat Mating
Trial

 

Phase 1a

Phase 1b/2a (Ongoing)

Single Ascending
Dose (SAD)

Safety & PK
Assessment

Multiple Ascending
Dose (28 days)

Proceed if safe

Multiple Ascending
Dose (90 days)

Safety, PK, & PD
(Sperm Parameters)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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